Cas no 691904-76-4 (2-Propenoic acid, 3-(2-fluoro-4-methoxyphenyl)-, ethyl ester, (2E)-)

2-Propenoic acid, 3-(2-fluoro-4-methoxyphenyl)-, ethyl ester, (2E)- structure
691904-76-4 structure
Product Name:2-Propenoic acid, 3-(2-fluoro-4-methoxyphenyl)-, ethyl ester, (2E)-
CAS No:691904-76-4
MF:C12H13FO3
MW:224.228227376938
CID:1733488
PubChem ID:71374478
Update Time:2025-04-21

2-Propenoic acid, 3-(2-fluoro-4-methoxyphenyl)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(2-fluoro-4-methoxyphenyl)-, ethyl ester, (2E)-
    • ethyl 3-(2-fluoro-4-methoxyphenyl)prop-2-enoate
    • DTXSID90797255
    • SCHEMBL13686175
    • 691904-76-4
    • Inchi: 1S/C12H13FO3/c1-3-16-12(14)7-5-9-4-6-10(15-2)8-11(9)13/h4-8H,3H2,1-2H3
    • InChI Key: JBDFPNCYHRVXTG-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C=CC(=O)OCC)OC

Computed Properties

  • Exact Mass: 224.08487243g/mol
  • Monoisotopic Mass: 224.08487243g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.6
  • Topological Polar Surface Area: 35.5Ų
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